Cas no 1261750-63-3 (5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1261750-63-3
• MF: C₁₃H₉F₃N₂O₃
• MW: 298.217373609543
• CID: 4929815
• Update Time: 2025-05-26

5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid

• Inchi： 1S/C13H9F3N2O3/c14-13(15,16)21-8-3-1-2-7(4-8)11-5-9(12(19)20)10(17)6-18-11/h1-6H,17H2,(H,19,20)
• InChI Key： NJKLNUPOUSRNBR-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(C(=O)O)C(=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 3.1
• Topological Polar Surface Area: 85.4

Additional information on 5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid

Introduction to 5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic Acid (CAS No. 1261750-63-3)

5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1261750-63-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its amino and trifluoromethoxy functional groups, contribute to its potential as a lead compound in the synthesis of novel therapeutic agents.

The molecular structure of 5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid consists of an isonicotinic acid core, which is a well-known scaffold in the development of antibiotics and anti-inflammatory drugs. The presence of a phenyl ring substituted with a trifluoromethoxy group enhances the compound's electronic properties and influences its interactions with biological targets. This structural motif has been widely explored in the design of molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved pharmacokinetic properties and metabolic stability. The trifluoromethoxy group in 5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid is particularly noteworthy, as it has been shown to enhance the lipophilicity and binding affinity of small molecule drugs. This feature makes it an attractive component in the design of next-generation pharmaceuticals.

Current research in the field of medicinal chemistry has focused on leveraging the structural diversity of heterocyclic compounds like 5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid to develop novel therapeutic agents. Studies have demonstrated that modifications at the isonicotinic acid core can lead to significant changes in biological activity. For instance, the introduction of amino and trifluoromethoxy groups has been shown to modulate enzyme inhibition and receptor binding affinity.

The synthesis of 5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted side products, making the process scalable for industrial applications.

The biological activity of 5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid has been evaluated in various in vitro and in vivo models. Preliminary studies have revealed that this compound exhibits potent inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer. The trifluoromethoxy group appears to play a crucial role in enhancing these effects by improving binding interactions with target proteins.

In conclusion, 5-Amino-2-(3-(trifluoromethoxy)phenyl)isonicotinic acid represents a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated biological activity make it an attractive subject for medicinal chemistry research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a significant role in the discovery and development of new treatments for human diseases.